N-(4-amino-2-methylphenyl)pentanamide
Overview
Description
N-(4-amino-2-methylphenyl)pentanamide is a compound that belongs to the class of anilides, which are organic compounds that contain an amide group attached to an aromatic ring. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science.
Scientific Research Applications
N-(4-amino-2-methylphenyl)pentanamide has been studied for its potential applications in various fields. In medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. In agriculture, this compound has been shown to have herbicidal properties, making it a potential candidate for weed control. In materials science, this compound has been studied for its potential use as a building block for the synthesis of novel materials.
Mechanism of Action
The mechanism of action of N-(4-amino-2-methylphenyl)pentanamide is not fully understood. However, it is believed that the compound exerts its effects by inhibiting the activity of certain enzymes or receptors in the body. For example, in the case of its anti-inflammatory and analgesic properties, it is believed that the compound inhibits the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins, a group of compounds that play a role in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, the compound has been shown to reduce pain and inflammation, as well as to have herbicidal effects. However, further studies are needed to fully understand the biochemical and physiological effects of this compound in humans.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-amino-2-methylphenyl)pentanamide is its ease of synthesis, which makes it readily available for use in laboratory experiments. However, one limitation is that the compound has not been extensively studied in humans, which limits its potential applications in medicine.
Future Directions
There are several future directions for the study of N-(4-amino-2-methylphenyl)pentanamide. One direction is to further investigate its potential applications in medicine, particularly in the treatment of pain and inflammation. Another direction is to study its potential applications in agriculture, particularly in the development of herbicides. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound in humans. Finally, the synthesis of novel materials using this compound as a building block is an area that warrants further investigation.
Properties
IUPAC Name |
N-(4-amino-2-methylphenyl)pentanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-3-4-5-12(15)14-11-7-6-10(13)8-9(11)2/h6-8H,3-5,13H2,1-2H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBCBTOHJZMPVSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=C(C=C(C=C1)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20404804 |
Source
|
| Record name | N-(4-amino-2-methylphenyl)pentanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20404804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
767991-64-0 |
Source
|
| Record name | N-(4-amino-2-methylphenyl)pentanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20404804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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